1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane

• CAS No.: 61223-80-1
• Molecular Formula: C12H22
• Molecular Weight: 166.30 g/mol
• IUPAC Name: 1-tert-butyl-2-(2,2-dimethylpropylidene)cyclopropane
• InChI: InChI=1S/C12H22/c1-11(2,3)8-9-7-10(9)12(4,5)6/h8,10H,7H2,1-6H3
• InChI Key: RLXNQLUBYCRDNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C=C1CC1C(C)(C)C

Description

1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane is an organic compound characterized by a cyclopropane ring substituted with a tert-butyl group and a 2,2-dimethylpropylidene group

Preparation Methods

The synthesis of 1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane typically involves the reaction of cyclopropane derivatives with tert-butyl and 2,2-dimethylpropylidene substituents. One common method includes the use of tert-butyl esters and cyclopropane intermediates under specific reaction conditions . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO₄) or osmium tetroxide (OsO₄).

Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of nickel (Ni) or rhodium (Rh) catalysts.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents like sodium methoxide (NaOCH₃) or lithium aluminum hydride (LiAlH₄).

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane exerts its effects involves interactions with molecular targets and pathways. The compound can act as a nucleophile or electrophile in various reactions, depending on the conditions. Its unique structure allows it to participate in specific chemical transformations, influencing the reactivity and stability of the resulting products .

Comparison with Similar Compounds

1-tert-Butyl-2-(2,2-dimethylpropylidene)cyclopropane can be compared with other similar compounds, such as:

tert-Butyl alcohol: An isomer with different functional groups and reactivity.

2,2-Dimethylpropylidene derivatives: Compounds with similar substituents but different core structures.

These comparisons highlight the uniqueness of this compound in terms of its structural features and reactivity.